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Compound of Interest

Compound Name: Biotin-PEG8-acid

Cat. No.: B1192322 Get Quote

In-Depth Technical Guide: Biotin-PEG8-acid
This guide provides an in-depth overview of the physicochemical properties of Biotin-PEG8-
acid, a key reagent in bioconjugation and drug delivery research. It is intended for researchers,

scientists, and professionals in the field of drug development.

Physicochemical Data
Biotin-PEG8-acid is a functionalized biotinylating agent that incorporates an eight-unit

polyethylene glycol (PEG) spacer arm, terminating in a carboxylic acid group. This hydrophilic

spacer enhances the solubility of the molecule and the resulting conjugates in aqueous media,

while the terminal carboxylic acid allows for covalent attachment to amine-containing

molecules.

The key quantitative data for Biotin-PEG8-acid are summarized in the table below for easy

reference.

Property Value Citations

Molecular Formula C₂₉H₅₃N₃O₁₂S [1][2][3][4][5]

Molecular Weight 667.81 g/mol 667.8 g/mol
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The determination of the molecular weight and formula of Biotin-PEG8-acid is typically

achieved through standard analytical chemistry techniques. High-resolution mass spectrometry

(HRMS) is employed to determine the exact mass, which can be used to confirm the elemental

composition and thus the molecular formula. Nuclear Magnetic Resonance (NMR)

spectroscopy is used to elucidate the chemical structure and confirm the presence of the biotin,

PEG, and carboxylic acid moieties.

Note: No experimental protocols were cited in the search results. The above description is a

general overview of the methods typically used for the characterization of such molecules.

Visualizations
The following diagram illustrates the modular nature of the Biotin-PEG8-acid molecule,

highlighting its key functional components.
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Caption: Molecular components of Biotin-PEG8-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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